Cas no 1196157-85-3 (9-hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetrazacycloicosane)

• Product Name: 9-hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetrazacycloicosane
• CAS No: 1196157-85-3
• Molecular Formula: C₂₈H₆₀N₄O₄
• Molecular Weight: 516.8
• CID: 2616819
• PubChem ID: 71312396

9-hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetrazacycloicosane Properties

Names and Identifiers

• 9-hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetrazacycloicosane
• 9-Hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetraazacycloeicosane
• Nitrate Ionophore VI, Selectophore(TM), function tested
• DTXSID10746785
• SCHEMBL19136098
• Nitrate Ionophore VI
• MFCD16652520
• 9-Hexadecyl-1,7,11,17-tetraoxa-2,6,12,16-tetraazacycloicosane
• J-004163
• 1196157-85-3
• AS-85351

• InChIKey： NQESDIIOYWZCLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H60N4O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-28-26-35-31-22-16-20-29-33-24-18-25-34-30-21-17-23-32-36-27-28/h28-32H,2-27H2,1H3
• SMILES： CCCCCCCCCCCCCCCCC1CONCCCNOCCCONCCCNOC1

Computed Properties

• Exact Mass: 516.46145641g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 15
• Monoisotopic Mass: 516.46145641g/mol
• Heavy Atom Count: 36
• Complexity: 401
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
• Density: 0.903±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines